Cas no 1001786-09-9 (1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole
• CAS No: 1001786-09-9
• MF: C₁₈H₁₄BrFN₂OS
• MW: 405.283965587616
• CID: 5799247
• Update Time: 2025-05-24

1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[4-(4-fluorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]methanone
• 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C18H14BrFN2OS/c1-11-17(24-16-9-7-15(20)8-10-16)12(2)22(21-11)18(23)13-3-5-14(19)6-4-13/h3-10H,1-2H3
• InChI Key： IJLSFDGBRCQWSO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(N1C(C)=C(SC2=CC=C(F)C=C2)C(C)=N1)=O

Additional information on 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole

Recent Advances in the Study of 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole (CAS: 1001786-09-9)

The compound 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole (CAS: 1001786-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The presence of both bromobenzoyl and fluorophenylsulfanyl moieties in its structure suggests a high degree of bioactivity, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. The research highlighted its ability to selectively target and disrupt protein-protein interactions, thereby offering a novel approach to drug development for conditions such as rheumatoid arthritis and certain cancers. The study employed a combination of in vitro assays and molecular docking simulations to validate its binding affinity and specificity.

Another significant advancement was reported in a 2024 paper in *Bioorganic & Medicinal Chemistry Letters*, which explored the compound's potential as an antimicrobial agent. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to human cells. This finding opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology tools. A recent preprint on *ChemRxiv* detailed its use as a fluorescent probe for tracking intracellular signaling events. The study leveraged the compound's inherent fluorescence properties to monitor real-time changes in cellular environments, providing insights into dynamic biological processes. This innovative application underscores the versatility of 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical candidates. The compound's unique chemical scaffold and demonstrated bioactivity position it as a valuable asset in the ongoing quest for novel therapeutics.

In conclusion, 1-(4-bromobenzoyl)-4-[(4-fluorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole (CAS: 1001786-09-9) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications—from kinase inhibition to antimicrobial activity and chemical probes—highlight its potential to address unmet medical needs. Future research will likely focus on further elucidating its mechanisms and expanding its therapeutic repertoire, solidifying its place in the landscape of modern drug discovery.